Cas no 848990-02-3 (2-amino-4-(4-bromophenyl)-7-methyl-5-oxo-6-(2-phenylethyl)-4H,5H,6H-pyrano3,2-cpyridine-3-carbonitrile)

2-amino-4-(4-bromophenyl)-7-methyl-5-oxo-6-(2-phenylethyl)-4H,5H,6H-pyrano3,2-cpyridine-3-carbonitrile structure

848990-02-3 structure

Product Name:2-amino-4-(4-bromophenyl)-7-methyl-5-oxo-6-(2-phenylethyl)-4H,5H,6H-pyrano3,2-cpyridine-3-carbonitrile

CAS No:848990-02-3

MF:C₂₄H₂₀BrN₃O₂

MW:462.33850479126

CID:6111482

PubChem ID:4396519

Update Time:2023-12-13

2-amino-4-(4-bromophenyl)-7-methyl-5-oxo-6-(2-phenylethyl)-4H,5H,6H-pyrano3,2-cpyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 2-amino-4-(4-bromophenyl)-7-methyl-5-oxo-6-(2-phenylethyl)-4H,5H,6H-pyrano3,2-cpyridine-3-carbonitrile
- 2-amino-4-(4-bromophenyl)-7-methyl-5-oxo-6-(2-phenylethyl)-4H-pyrano[3,2-c]pyridine-3-carbonitrile
- 4H-Pyrano[3,2-c]pyridine-3-carbonitrile, 2-amino-4-(4-bromophenyl)-5,6-dihydro-7-methyl-5-oxo-6-(2-phenylethyl)-
- 848990-02-3
- 2-amino-4-(4-bromophenyl)-7-methyl-5-oxo-6-phenethyl-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile
- AKOS002206030
- AKOS016160004
- 2-amino-4-(4-bromophenyl)-7-methyl-5-oxo-6-(2-phenylethyl)-4H,5H,6H-pyrano[3,2-c]pyridine-3-carbonitrile
- F1798-0163
- Inchi： 1S/C24H20BrN3O2/c1-15-13-20-22(24(29)28(15)12-11-16-5-3-2-4-6-16)21(19(14-26)23(27)30-20)17-7-9-18(25)10-8-17/h2-10,13,21H,11-12,27H2,1H3
- InChI Key： XCNPVUCQHQZKEI-UHFFFAOYSA-N
- SMILES： C1(=O)N(CCC2=CC=CC=C2)C(C)=CC2OC(N)=C(C#N)C(C3=CC=C(Br)C=C3)C1=2

Computed Properties

Exact Mass: 461.07389g/mol
Monoisotopic Mass: 461.07389g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 30
Rotatable Bond Count: 4
Complexity: 836
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.5
Topological Polar Surface Area: 79.4Å²

Experimental Properties

Density: 1.50±0.1 g/cm3(Predicted)
Boiling Point: 707.3±60.0 °C(Predicted)
pka: 3.17±0.60(Predicted)

2-amino-4-(4-bromophenyl)-7-methyl-5-oxo-6-(2-phenylethyl)-4H,5H,6H-pyrano3,2-cpyridine-3-carbonitrile Pricemore >>

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Life Chemicals	F1798-0163-2μmol	2-amino-4-(4-bromophenyl)-7-methyl-5-oxo-6-(2-phenylethyl)-4H,5H,6H-pyrano[3,2-c]pyridine-3-carbonitrile	848990-02-3	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F1798-0163-5μmol	2-amino-4-(4-bromophenyl)-7-methyl-5-oxo-6-(2-phenylethyl)-4H,5H,6H-pyrano[3,2-c]pyridine-3-carbonitrile	848990-02-3	90%+	5μl	$63.0	2023-05-17
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